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Compound of Interest

Compound Name: C21H20FN703S

Cat. No.: B12622088

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling
C21H20FN703S, chemically known as Nirmatrelvir or PF-07321332, a potent antiviral
compound.[1][2][3][4][5] Adherence to these guidelines is critical to ensure a safe laboratory
environment.

Occupational Exposure and Hazard Information

Nirmatrelvir has an established Occupational Exposure Band (OEB) classification, which
dictates the necessary containment and handling precautions. The compound is not classified
as hazardous under GHS but requires careful handling due to its pharmacological activity and
because its hazards are not fully known.[1]

Hazard Classification Value Control Measures
Pfizer Occupational Exposure OEB 3 Control exposure to the range
Band (OEB) of 10 pg/m3 to < 100 pg/ma3.[1]

e i Compound, not fully tested,
GHS Classification Not classified as hazardous
hazards unknown.[1]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is mandatory to prevent skin and respiratory exposure. The

following table summarizes the required PPE for handling Nirmatrelvir.

Protection Type

Specification

Standard

Eye/Face Protection

Safety goggles as a minimum.

Must meet EN166, ANSI
Z87.1, or equivalent.[1]

Hand Protection

Two layers of impervious
disposable gloves (e.g.,
Nitrile).

Must meet EN374, ASTM
F1001, or equivalent.[1]

Skin and Body Protection

Impervious protective clothing.

Consider disposable clothing.

Must meet EN13982, ANSI
103, or equivalent.[1]

Respiratory Protection

An appropriate respirator with
a P3 filter and full mask if the
OEB is exceeded.

Must meet EN136, EN143,
ASTM F2704-10, or

equivalent.[1]

Operational Handling and Storage Plan

Engineering Controls: Engineering controls are the primary means of exposure control. Use

process containment, local exhaust ventilation, or other engineering controls to maintain

airborne levels below the OEB range.[1] Laboratory fume hoods should be used where

possible.[6]

Storage: Store the compound in a tightly closed container in a well-ventilated place.[6] For

long-term storage, maintain temperatures at -20°C or -80°C.[6] For formulated tablets, store at
a controlled room temperature of 20°C to 25°C (68°F to 77°F).[7]

Handling Workflow:
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Caption: Workflow for handling Nirmatrelvir.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b12622088?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12622088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Emergency Procedures and First Aid

Immediate action is required in case of exposure.

Exposure Type First-Aid Measures
_ Remove to fresh air. Seek immediate medical
Inhalation )
attention.[1]
Rinse thoroughly with plenty of water for at least
Eye Contact 15 minutes, lifting lower and upper eyelids.
Consult a physician.[1]
Remove contaminated clothing. Flush the area
Skin Contact with large amounts of water and use soap. Seek
medical attention.[1]
) Wash out the mouth with water. Do not induce
Ingestion

vomiting. Seek medical attention immediately.[1]

Spill and Disposal Plan

Spill Containment: In the event of a spill, contain the source of the leak.[1] Collect spilled
material using a method that controls dust generation; avoid using a filtered vacuum for dry
solids.[1] Thoroughly clean the spill area.[1]

Waste Disposal: Dispose of contents and containers to an approved waste disposal plant in
accordance with local, state, and federal regulations.[6] Clean contaminated objects and areas

thoroughly, observing environmental regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for
C21H20FN703S (Nirmatrelvir)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12622088#personal-protective-equipment-for-
handling-c21h20fn703s]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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